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Compound of Interest

Compound Name: Salfredin C2

Cat. No.: B15573128 Get Quote

Disclaimer: Information regarding Salfredin C2 is limited in publicly accessible scientific

literature. This guide has been compiled based on available data, primarily from the initial

discovery and characterization of the Salfredin family of compounds. The primary reference for

the existence of Salfredin C2 is the paper titled "Salfredins, new aldose reductase inhibitors

produced by Crucibulum sp. RF-3817. I. Fermentation, isolation and structures of salfredins,"

though detailed data for Salfredin C2 from this source is not widely available. Consequently,

this document provides a foundational understanding based on the known characteristics of the

broader Salfredin group, with specific available details for Salfredin C2 highlighted.

Introduction
Salfredin C2 is a naturally occurring compound belonging to a class of novel aldose reductase

inhibitors.[1] It was first isolated from the fermentation broth of the fungus Crucibulum sp. RF-

3817.[1] Aldose reductase is a key enzyme in the polyol pathway, which is implicated in the

pathophysiology of diabetic complications. By inhibiting this enzyme, Salfredin C2 presents a

potential therapeutic avenue for managing such conditions. This guide provides a

comprehensive overview of the known physical and chemical properties of Salfredin C2,

alongside methodologies for its isolation and analysis.

Physicochemical Properties
Detailed experimental data for the physicochemical properties of Salfredin C2 are not

extensively reported. However, based on the initial isolation and characterization of the

Salfredin family, the following properties can be inferred or are directly cited.
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Property Value Reference

Molecular Formula
Not explicitly available in

search results.

Molecular Weight
Not explicitly available in

search results.

Appearance
Not explicitly available in

search results.

Solubility
Not explicitly available in

search results.

UV Absorption Maxima
Not explicitly available in

search results.

Biological Activity Aldose Reductase Inhibitor [1]

Chemical Structure
The precise chemical structure of Salfredin C2 has been established through spectroscopic

methods, including UV, SI-MS, and NMR, as part of the initial study of the Salfredin

compounds.[1] However, the detailed structural data and 2D/3D representations are not

available in the public domain.

Experimental Protocols
The following sections detail the general experimental procedures for the fermentation of

Crucibulum sp. RF-3817, and the subsequent isolation and purification of Salfredin

compounds, including Salfredin C2.

Fermentation of Crucibulum sp. RF-3817
A seed culture of Crucibulum sp. RF-3817 is prepared and used to inoculate a suitable

production medium. The fermentation is carried out under controlled conditions of temperature,

pH, and aeration to optimize the production of Salfredin compounds.

Isolation and Purification

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.jstage.jst.go.jp/article/antibiotics1968/48/6/48_6_439/_article
https://www.benchchem.com/product/b15573128?utm_src=pdf-body
https://www.jstage.jst.go.jp/article/antibiotics1968/48/6/48_6_439/_article
https://www.benchchem.com/product/b15573128?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15573128?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The isolation of Salfredin C2 from the fermentation broth involves a multi-step purification

process:

Solvent Extraction: The fermentation broth is extracted with an appropriate organic solvent to

separate the Salfredin compounds from the aqueous phase.

Silica Gel Column Chromatography: The crude extract is subjected to silica gel column

chromatography to separate the different Salfredin compounds based on their polarity.

Reverse-Phase High-Performance Liquid Chromatography (HPLC): Further purification is

achieved using reverse-phase HPLC, which separates the compounds based on their

hydrophobicity, yielding the individual Salfredin compounds, including Salfredin C2.[1]

Aldose Reductase Inhibition Assay
The inhibitory activity of Salfredin C2 against aldose reductase is determined using a

spectrophotometric assay. The assay measures the decrease in absorbance at a specific

wavelength resulting from the NADPH-dependent reduction of a substrate by the enzyme. The

concentration of Salfredin C2 that inhibits the enzyme activity by 50% (IC50) is then

determined.

Mechanism of Action and Signaling Pathways
As an aldose reductase inhibitor, Salfredin C2 is presumed to exert its biological effect by

blocking the conversion of glucose to sorbitol in the polyol pathway. An accumulation of sorbitol

in tissues is a key factor in the development of diabetic complications. The specific interactions

of Salfredin C2 with the aldose reductase enzyme and its impact on downstream signaling

pathways have not been elucidated in the available literature.

To illustrate the general mechanism of aldose reductase inhibition, the following diagram

depicts the polyol pathway and the point of intervention for inhibitors like Salfredin C2.

Glucose
Aldose Reductase

(NADPH -> NADP+) Sorbitol Sorbitol Dehydrogenase
(NAD+ -> NADH) Fructose

Salfredin C2
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Click to download full resolution via product page

Fig. 1: Inhibition of the Polyol Pathway by Salfredin C2.

Conclusion
Salfredin C2 is a member of a promising class of natural product-based aldose reductase

inhibitors. While its existence has been confirmed, a comprehensive public profile of its

physical and chemical properties, as well as its detailed biological activity, remains to be fully

documented. Further research is required to fully elucidate the therapeutic potential of

Salfredin C2 and to develop detailed experimental protocols for its synthesis and analysis. The

information provided in this guide serves as a foundational resource for researchers and drug

development professionals interested in this novel compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15573128?utm_src=pdf-body-img
https://www.benchchem.com/product/b15573128?utm_src=pdf-body
https://www.benchchem.com/product/b15573128?utm_src=pdf-body
https://www.benchchem.com/product/b15573128?utm_src=pdf-body
https://www.benchchem.com/product/b15573128?utm_src=pdf-custom-synthesis
https://www.jstage.jst.go.jp/article/antibiotics1968/48/6/48_6_439/_article
https://www.benchchem.com/product/b15573128#physical-and-chemical-properties-of-salfredin-c2
https://www.benchchem.com/product/b15573128#physical-and-chemical-properties-of-salfredin-c2
https://www.benchchem.com/product/b15573128#physical-and-chemical-properties-of-salfredin-c2
https://www.benchchem.com/product/b15573128#physical-and-chemical-properties-of-salfredin-c2
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15573128?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b15573128?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15573128?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

